Cas no 1262018-43-8 (2-Methoxy-6-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Methoxy-6-(trifluoromethoxy)cinnamic acid
• CAS No: 1262018-43-8
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 4948922
• Update Time: 2025-10-31

2-Methoxy-6-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C11H9F3O4/c1-17-8-3-2-4-9(18-11(12,13)14)7(8)5-6-10(15)16/h2-6H,1H3,(H,15,16)/b6-5+
• InChI Key： PQIPHIFMHUTAEV-AATRIKPKSA-N
• SMILES： FC(OC1C=CC=C(C=1/C=C/C(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 3
• Topological Polar Surface Area: 55.8

Additional information on 2-Methoxy-6-(trifluoromethoxy)cinnamic acid

2-Methoxy-6-(trifluoromethoxy)cinnamic acid (CAS No. 1262018-43-8): An Overview of a Promising Compound in Pharmaceutical Research

2-Methoxy-6-(trifluoromethoxy)cinnamic acid (CAS No. 1262018-43-8) is a unique and highly versatile compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas, including cancer treatment, anti-inflammatory therapies, and neurodegenerative diseases. This article aims to provide a comprehensive overview of 2-Methoxy-6-(trifluoromethoxy)cinnamic acid, delving into its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

2-Methoxy-6-(trifluoromethoxy)cinnamic acid is a cinnamic acid derivative with a methoxy group at the 2-position and a trifluoromethoxy group at the 6-position. The molecular formula of this compound is C₁₁H₉F₃O₄, and its molecular weight is approximately 254.18 g/mol. The presence of the trifluoromethoxy group imparts unique chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties make 2-Methoxy-6-(trifluoromethoxy)cinnamic acid an attractive candidate for drug development.

The compound is typically synthesized through a series of chemical reactions, including esterification, halogenation, and deprotection steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 2-Methoxy-6-(trifluoromethoxy)cinnamic acid, making it more accessible for research purposes.

Biological Activities and Mechanisms of Action

2-Methoxy-6-(trifluoromethoxy)cinnamic acid has demonstrated a wide range of biological activities that contribute to its potential therapeutic applications. One of the most notable activities is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes 2-Methoxy-6-(trifluoromethoxy)cinnamic acid a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Methoxy-6-(trifluoromethoxy)cinnamic acid has also been investigated for its potential anticancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism behind this activity involves the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cell survival and proliferation.

Clinical Applications and Research Developments

The potential clinical applications of 2-Methoxy-6-(trifluoromethoxy)cinnamic acid are being actively explored through preclinical studies and early-stage clinical trials. One area of focus is its use in cancer therapy. Preclinical studies have shown promising results in reducing tumor growth and improving survival rates in animal models. These findings have paved the way for further clinical investigations to evaluate the safety and efficacy of this compound in human patients.

In the realm of neurodegenerative diseases, 2-Methoxy-6-(trifluoromethoxy)cinnamic acid has also shown potential benefits. Research has indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in the progression of diseases such as Alzheimer's disease and Parkinson's disease. While more studies are needed to fully understand its mechanisms of action in these conditions, initial results are encouraging.

Safety Profile and Future Directions

The safety profile of 2-Methoxy-6-(trifluoromethoxy)cinnamic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

The future directions for research on 2-Meth oxy-6-(trifluorom eth oxy)cin namic aci d (CAS No . 1 2 6 20 18 -43 -8) strong > include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, combination therapies involving this compound with other drugs may be explored to achieve synergistic effects and improve treatment outcomes.

In conclusion, 2-M eth oxy -6 -(tri fluoro met hoxy)cin nami c aci d (CAS No . 1 2 6 20 18 -43 -8) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for pharmaceutical scientists and clinicians alike.